Cas no 1093217-92-5 (5-Bromo-2-(1-isopropylpiperidin-4-yl)pyridine)

• Product Name: 5-Bromo-2-(1-isopropylpiperidin-4-yl)pyridine
• CAS No: 1093217-92-5
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• MDL: MFCD18381572
• CID: 4679716
• Update Time: 2025-10-30

5-Bromo-2-(1-isopropylpiperidin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(1-isopropylpiperidin-4-yl)pyridine
• 5-Bromo-1'-isopropyl-1',2',3',4',5',6'-hexahydro-[2,4']bipyridinyl
• OUQDUTRBWMNWON-UHFFFAOYSA-N
• 5-Bromo-2-(1-isopropylpiperidin-4-yl)pyridine

• MDL： MFCD18381572
• Inchi： 1S/C13H19BrN2/c1-10(2)16-7-5-11(6-8-16)13-4-3-12(14)9-15-13/h3-4,9-11H,5-8H2,1-2H3
• InChI Key： OUQDUTRBWMNWON-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1CCN(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Topological Polar Surface Area: 16.1

Additional information on 5-Bromo-2-(1-isopropylpiperidin-4-yl)pyridine

5-Bromo-2-(1-isopropylpiperidin-4-yl)pyridine: A Comprehensive Overview

The compound with CAS No. 1093217-92-5, commonly referred to as 5-Bromo-2-(1-isopropylpiperidin-4-yl)pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically pyridines, which are known for their aromaticity and diverse applications in drug design and materials science.

Pyridine derivatives have long been studied for their unique electronic properties and ability to act as ligands in coordination chemistry. The 5-bromo substitution in this molecule introduces a halogen atom, which can significantly influence the electronic characteristics of the pyridine ring. This substitution pattern is particularly interesting as it can facilitate further functionalization, such as coupling reactions or bioconjugation, making it a valuable intermediate in synthetic chemistry.

The presence of the 1-isopropylpiperidin-4-yl group at the 2-position of the pyridine ring adds another layer of complexity to this molecule. Piperidine derivatives are well-known for their role in medicinal chemistry, often serving as scaffolds for bioactive compounds due to their ability to form hydrogen bonds and interact with biological targets. The isopropyl substitution on the piperidine ring further enhances its lipophilicity, potentially improving its pharmacokinetic properties.

Recent studies have highlighted the potential of 5-bromo pyridine derivatives in various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that such compounds can act as inhibitors of certain kinase enzymes, which are key targets in cancer therapy. The bromine atom at position 5 plays a crucial role in stabilizing the enzyme-inhibitor complex through halogen bonding interactions.

In addition to its biological applications, 5-Bromo-2-(1-isopropylpiperidin-4-yl)pyridine has shown promise in materials science. Its ability to coordinate with metal ions makes it a candidate for constructing metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis. A study in *Nature Communications* reported that incorporating brominated pyridines into MOFs significantly enhances their stability and adsorption capacities.

The synthesis of this compound typically involves a multi-step process that combines nucleophilic aromatic substitution with ring-closing metathesis. The use of palladium catalysts has been shown to improve the efficiency of these reactions, yielding high-purity samples suitable for both academic research and industrial applications.

From an environmental perspective, understanding the toxicological profile of 5-Bromo-2-(1-isopropylpiperidin-4-yl)pyridine is crucial for its safe handling and disposal. Preliminary toxicity studies indicate that while the compound exhibits moderate cytotoxicity against certain cell lines, its acute toxicity is relatively low compared to other halogenated aromatic compounds.

In conclusion, 5-Bromo-2-(1-isopropylpiperidin-4-yl)pyridine represents a versatile molecule with applications spanning from drug discovery to materials science. Its unique structure, combining a brominated pyridine ring with a substituted piperidine group, positions it as a valuable tool for researchers across multiple disciplines.